Cas no 69610-41-9 (tert-butyl (2S)-2-formylpyrrolidine-1-carboxylate)

tert-butyl (2S)-2-formylpyrrolidine-1-carboxylate Properties

Names and Identifiers

• (S)-1-Boc-2-Formylpyrrolidine
• (S)-N-BOC-Prolinal
• Boc-L-prolinal
• N-Boc-L-prolinal
• (S)-tert-Butyl 2-formylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-formyl-, 1,1-dimethylethyl ester, (2S)-
• 2-Formyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• N-(tert-butoxycarbonyl)-L-prolinal
• tert-butyl (2S)-2-formylpyrrolidine-1-carboxylate
• 2-Formylpyrrolidine-1-carboxylic acid tert-butyl ester
• Boc-prolinal
• (S)-N-tert-Butoxycarbonyl-2-formylpyrrolidine
• N-boc-prolinal
• N-Boc-L-prolnal
• (S)-Boc-prolinal
• n-boc-(s)-prolinal
• N-t-Boc-L-prolinal
• PubChem15061
• (S)-N-BOC-pro
• 1,1-Dimethylethyl (2S)-2-formyl-1-pyrrolidinecarboxylate (ACI)
• 1-Pyrrolidinecarboxylic acid, 2-formyl-, 1,1-dimethylethyl ester, (S)- (ZCI)
• (S)-1-tert-Butoxycarbonylpyrrolidine-2-carboxaldehyde
• (S)-2-Formylpyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid 2-formyl-, 1,1-dimethylethyl ester (2S)-
• N-(tert-Butoxycarbonyl)prolinal
• N-(tert-Butyloxycarbonyl)-(S)-prolinal
• N-tert-Butoxycarbonyl-(S)-prolinal
• tert-Butoxycarbonyl-L-prolinal
• tert-Butyl (2S)-2-formyl-1-pyrrolidinecarboxylate
• tert-Butyl (S)-2-formylpyrrolidine-1-carboxylate
• +Expand

• MDL： MFCD00274186
• InChIKey： YDBPZCVWPFMBDH-QMMMGPOBSA-N
• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)11-6-4-5-8(11)7-12/h7-8H,4-6H2,1-3H3/t8-/m0/s1
• SMILES： O(C(N1CCC[C@H]1C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.120843g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 199.120843g/mol
• Monoisotopic Mass: 199.120843g/mol
• Topological Polar Surface Area: 46.6Ų
• Heavy Atom Count: 14
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.52270
• PSA: 46.61000
• Refractive Index: n20/D 1.462(lit.)
• Water Partition Coefficient: Slightly soluble water. Soluble in chloroform.
• Boiling Point: 211 °C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Solubility: Insoluble in water.
• Sensitiveness: Air Sensitive
• Specific Rotation: -101 º (c=0.66 in chloroform)
• Optical Activity: [α]20/D −101°, c = 0.66 in chloroform
• Density: 1.063 g/mL at 25 °C(lit.)

tert-butyl (2S)-2-formylpyrrolidine-1-carboxylate Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1989C 3 / PGIII
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：−20°C
• PackingGroup：Ⅲ
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

tert-butyl (2S)-2-formylpyrrolidine-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters